1-Ethyl-piperidine-4-carbaldehyde

• IUPAC Name: 1-ethylpiperidine-4-carbaldehyde
• InChI: InChI=1S/C8H15NO/c1-2-9-5-3-8(7-10)4-6-9/h7-8H,2-6H2,1H3
• InChI Key: CJWYRHTUDJMLSU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)C=O
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• CAS No.: 1039415-48-9

Description

1-Ethyl-piperidine-4-carbaldehyde is a chemical compound with the CAS number 1039415-48-9. It has a molecular weight of 141.21 and its IUPAC name is 1-ethyl-4-piperidinecarbaldehyde. It is a yellow liquid and is used in various fields including organic synthesis and medicinal chemistry.

Molecular Structure Analysis

The molecular formula of this compound is C8H15NO. The InChI code is 1S/C8H15NO/c1-2-9-5-3-8(7-10)4-6-9/h7-8H,2-6H2,1H3.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, piperidine derivatives are known to undergo various reactions. For instance, the Knoevenagel Condensation involves the condensation of carbon acid compounds with aldehydes to afford α,β-unsaturated compounds.

Physical And Chemical Properties Analysis

This compound is a yellow liquid. It has a predicted boiling point of 195.1±33.0 °C and a predicted density of 0.996±0.06 g/cm3. Its pKa is predicted to be 8.87±0.10.

Scientific Research Applications

Synthesis of Anticancer Drug Intermediates

1-Ethyl-piperidine-4-carbaldehyde derivatives have been utilized in the synthesis of small molecule anticancer drugs. For example, 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde is synthesized through acylation and nucleophilic substitution steps, demonstrating its role as an aqueous solubility aldehyde intermediate in drug development (Caolin Wang, Y. Tu, Jiaqian Han, Yuping Guo, 2017).

Catalysis in Enantioselective Synthesis

The compound has also found applications in catalysis, notably in the enantioselective arylation of aldehydes. 2-Piperidino-1,2,2-triphenylethanol, a related compound, served as a highly effective catalyst for ligand-catalyzed arylation, achieving enantiomeric excesses up to 99% ee, indicating its importance in the synthesis of chiral compounds (M. Fontes, X. Verdaguer, L. Solà, M. A. Pericàs, A. Riera, 2004).

Alzheimer's Disease Research

Derivatives of this compound have been explored for their therapeutic potential in treating Alzheimer's disease, senile dementia, and memory disorders in the aged, highlighting its significance in medical research (William Morrison, E. Rutström, 2002).

Synthesis of Natural and Synthetic Compounds

In the realm of synthetic organic chemistry, this compound and its derivatives serve as valuable starting materials for the enantioselective synthesis of various natural and synthetic compounds, demonstrating their utility in complex chemical syntheses (D. Perdicchia, M. Christodoulou, G. Fumagalli, Francesco Calogero, C. Marucci, D. Passarella, 2015).

Safety and Hazards

The safety data sheet for piperidine, a related compound, indicates that it is highly flammable and harmful if swallowed, in contact with skin, or if inhaled. It also causes severe skin burns and eye damage. Similar precautions should be taken when handling 1-Ethyl-piperidine-4-carbaldehyde.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, such as 1-Ethyl-piperidine-4-carbaldehyde, is an important task of modern organic chemistry.

Mechanism of Action

Target of Action

1-Ethyl-piperidine-4-carbaldehyde is a complex organic compound that has been used in the synthesis of various pharmaceuticals . . It’s worth noting that piperidine derivatives have been widely used in medicinal chemistry, suggesting potential interactions with a variety of biological targets .

Mode of Action

It’s known that piperidine derivatives can interact with various biological targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the particular derivative and its structural modifications.

Biochemical Pathways

Piperidine derivatives have been implicated in a variety of biochemical pathways, depending on their specific structural modifications .

Pharmacokinetics

The compound’s bioavailability would be influenced by factors such as its solubility, stability, and the presence of functional groups that facilitate or hinder absorption .

Result of Action

It’s known that piperidine derivatives can have a variety of effects, depending on their specific structural modifications and the biological targets they interact with .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include factors such as pH, temperature, and the presence of other compounds that can interact with this compound .